Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• CAS RN: 5788-12-5
• Molecular Formula: C20H21NO5S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H21NO5S/c1-2-24-20(23)17-13-5-3-4-6-16(13)27-19(17)21-18(22)12-7-8-14-15(11-12)26-10-9-25-14/h7-8,11H,2-6,9-10H2,1H3,(H,21,22)
• InChI Key: JVTGUDXAXFZGSF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC4=C(C=C3)OCCO4

Description

Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as ETT, is a synthetic compound that has been extensively studied for its potential use in scientific research. ETT is a member of the benzothiophene family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood, but it is believed to act as an inhibitor of certain enzymes that play a role in the development of cancer and other diseases. Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have a variety of biochemical and physiological effects. In animal studies, Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to reduce the growth of tumors and improve cognitive function. Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has also been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. This can help to reduce the risk of toxicity and other adverse effects. However, one limitation of using Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several potential future directions for research on Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One area of interest is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the development of new drugs based on the structure of Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, which may have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate and its potential therapeutic effects.

Synthesis Methods

The synthesis of Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex process that involves several steps. The first step is the synthesis of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid, which is then reacted with thionyl chloride to form 2,3-dihydro-1,4-benzodioxine-6-carbonyl chloride. This intermediate is then reacted with ethyl 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate to form Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.

Scientific Research Applications

Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied extensively for its potential use as a tool in scientific research. One area of research that has been explored is the development of new drugs for the treatment of various diseases. Ethyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have potential as a lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders.